N'-[(3-methoxyphenyl)methyl]-N-[2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethyl]ethanediamide

• IUPAC Name: N'-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-N-[(3-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C25H27N3O3S/c1-31-21-9-4-6-18(14-21)15-26-24(29)25(30)27-16-22(23-10-5-13-32-23)28-12-11-19-7-2-3-8-20(19)17-28/h2-10,13-14,22H,11-12,15-17H2,1H3,(H,26,29)(H,27,30)
• InChI Key: SOSPSAPJDJGPFC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C(=O)NCC(C2=CC=CS2)N3CCC4=CC=CC=C4C3
• Molecular Formula: C25H27N3O3S
• Molecular Weight: 449.6 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an amide group, a methoxyphenyl group, a tetrahydroisoquinoline group, and a thiophenyl group. These groups could potentially give the compound a variety of interesting chemical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the methoxyphenyl group could potentially be introduced through a Friedel-Crafts alkylation, while the tetrahydroisoquinoline group could be synthesized through a Pictet-Spengler reaction.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of these functional groups around the central carbon chain. The presence of the amide group could potentially result in the formation of hydrogen bonds, which could have a significant impact on the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the various functional groups. For example, the amide group could potentially undergo hydrolysis under acidic or basic conditions, while the methoxyphenyl group could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by the presence of the various functional groups. For example, the presence of the amide group could potentially increase the compound’s solubility in water, while the presence of the methoxyphenyl group could potentially increase its lipophilicity.

Mechanism of Action

The mechanism of action of the compound would depend on its intended use. For example, if the compound is intended to be used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with the compound would depend on its physical and chemical properties, as well as its intended use. For example, if the compound is intended to be used as a drug, it would need to be thoroughly tested for toxicity and side effects.

Future Directions

The future directions for research on the compound could potentially involve further exploration of its physical and chemical properties, as well as its potential uses. For example, if the compound shows promise as a drug, it could be subject to further testing and eventually clinical trials.